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Compound of Interest

Compound Name: 2,3-Anthracenediol

Cat. No.: B14082749 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for 2,3-Anthracenediol, including operational and disposal plans.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3-Anthracenediol is provided

below. This information is critical for understanding its behavior and potential hazards.

Property Value Source

IUPAC Name anthracene-2,3-diol [1]

Synonyms
2,3-dihydroxyanthracene,

anthracene-2,3-diol
[2][3]

CAS Number 64817-81-8 [1][2][3]

Chemical Formula C₁₄H₁₀O₂ [3][4]

Molecular Weight 210.23 g/mol [3]

Polar Surface Area (PSA) 40.46 Å² [3]

Calculated LogP 3.40 [3]
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 2,3-Anthracenediol is limited, the parent compound,

anthracene, is known to be a moderate skin and eye irritant and may be harmful if inhaled.[5]

Therefore, a cautious approach is necessary. The following table outlines the required and

recommended PPE for handling 2,3-Anthracenediol.

Protection Level
Required Personal Protective Equipment
(PPE)

Standard Laboratory Handling (Solid)

- Eye/Face Protection: Safety glasses with side-

shields conforming to EN166 or OSHA 29 CFR

1910.133.[5][6] - Skin Protection: Chemical-

resistant gloves (e.g., nitrile) and a lab coat.[5]

[7] - Respiratory Protection: For nuisance dust,

a P95 (US) or P1 (EU) particle respirator is

recommended.[5]

Operations with Potential for Aerosolization or

High Concentration

- Eye/Face Protection: Chemical safety goggles

or a full-face shield. - Skin Protection:

Impervious clothing and chemical-resistant

gloves.[5] - Respiratory Protection: A higher-

level respirator such as an OV/AG/P99 (US) or

ABEK-P2 (EU) should be used.[5]

Hazard Communication Diagram

Caption: Relationship between potential hazards of 2,3-Anthracenediol and the corresponding

primary protective barriers.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a laboratory fume hood.[5]

Ensure safety shower and eye wash stations are accessible.

Gather all necessary PPE and materials before starting work.

2. Handling the Compound:

Avoid the formation of dust and aerosols.[5]

When weighing or transferring the solid, do so carefully to minimize dust generation.

Use appropriate tools (spatulas, etc.) to handle the material.

3. Post-Handling:

Thoroughly clean the work area after use.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5]

Experimental Workflow Diagram
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Caption: A typical experimental workflow for handling 2,3-Anthracenediol.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[7]

Spill

Evacuate the area. Wear appropriate PPE.

Sweep up the spilled solid, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[8]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[7] Wear self-

contained breathing apparatus for firefighting if

necessary.[5]

Disposal Plan
Proper disposal of 2,3-Anthracenediol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 2,3-Anthracenediol and any contaminated materials (e.g., gloves, wipes) in a

clearly labeled, sealed container.
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2. Disposal Method:

Dispose of this material as hazardous waste.

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.

Always consult with your institution's environmental health and safety (EHS) department and

follow all local, state, and federal regulations for chemical waste disposal.

Disposal Decision Tree

Waste Generated
(2,3-Anthracenediol & Contaminated Materials)

Collect in a Labeled, Sealed Container

Consult Institutional EHS Guidelines

Adhere to Local/State/Federal Regulations

Dispose as Hazardous Waste
(e.g., Incineration)
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Caption: A decision-making workflow for the proper disposal of 2,3-Anthracenediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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